Cas no 871125-69-8 (3-Ethoxy-2,4,6-trifluorophenylboronic Acid)

• Product Name: 3-Ethoxy-2,4,6-trifluorophenylboronic Acid
• CAS No: 871125-69-8
• MF: C₈H₈BF₃O₃
• MW: 219.953533172607
• CID: 719232
• PubChem ID: 24884272
• Update Time: 2024-10-26

3-Ethoxy-2,4,6-trifluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (3-Ethoxy-2,4,6-trifluorophenyl)boronic acid
• 3-ETHOXY-2,4,6-TRIFLUOROBENZENEBORONIC ACID
• 3-Ethoxy-2,4,6-trifluorophenylboronic acid
• Boronic acid,B-(3-ethoxy-2,4,6-trifluorophenyl)-
• B-(3-Ethoxy-2,4,6-trifluorophenyl)boronic acid (ACI)
• Boronic acid, (3-ethoxy-2,4,6-trifluorophenyl)- (9CI)
• 3-Ethoxy-2,4,6-trifluorophenylboronic acid, >=95%
• 3-ETHOXY-2,4,6-TRIFLUOROPHENYLBORONIC A&
• (3-Ethoxy-2,4,6-trifluorophenyl)boronicacid
• AKOS015838724
• SCHEMBL2555003
• CS-0188955
• DTXSID30584707
• 871125-69-8
• E90098
• 3-Ethoxy-2,4,6-trifluorophenylboronic Acid

• MDL： MFCD07784381
• Inchi： 1S/C8H8BF3O3/c1-2-15-8-5(11)3-4(10)6(7(8)12)9(13)14/h3,13-14H,2H2,1H3
• InChI Key： SGJHUHAGELVQDV-UHFFFAOYSA-N
• SMILES： FC1C(OCC)=C(F)C(B(O)O)=C(F)C=1

Computed Properties

• Exact Mass: 220.05200
• Monoisotopic Mass: 220.0518588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 119-123 °C
• Boiling Point: 326.7±52.0 °C at 760 mmHg
• Flash Point: Not available
• Refractive Index: 1.468
• PSA: 49.69000
• LogP: 0.18240
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Ethoxy-2,4,6-trifluorophenylboronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers